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Compound of Interest

Compound Name: 2-Amino-5-iodobenzoic acid

Cat. No.: B145736 Get Quote

An In-depth Technical Guide to High-Purity 2-Amino-5-iodobenzoic Acid for Researchers and

Drug Development Professionals

This guide provides essential technical information for researchers, scientists, and drug

development professionals interested in sourcing and utilizing high-purity 2-Amino-5-
iodobenzoic acid (CAS No. 5326-47-6). This compound is a critical intermediate in various

fields, including pharmaceutical synthesis, biochemical research, and materials science.

Overview of 2-Amino-5-iodobenzoic Acid
2-Amino-5-iodobenzoic acid, also known as 5-iodoanthranilic acid, is an aromatic amino acid

derivative.[1] Its molecular structure, featuring an iodine substituent, makes it a versatile

building block in organic synthesis.[1] The presence of amino and iodine functional groups

allows for targeted substitution and coupling reactions, facilitating the construction of complex

molecular architectures.[1][2]

This compound is a key intermediate in the synthesis of pharmaceuticals, particularly anti-

inflammatory and analgesic drugs.[1] It is also employed in biochemical studies related to

enzyme inhibition and protein interactions.[1] Furthermore, its structure is suitable for

developing radiolabeled compounds for diagnostic imaging.[1]
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A variety of chemical suppliers offer 2-Amino-5-iodobenzoic acid. The purity and

specifications can vary, so it is crucial to select a supplier that meets the requirements of your

specific application. Below is a summary of offerings from several commercial suppliers.

Supplier Purity Appearance
Melting Point
(°C)

Storage
Conditions

Sigma-Aldrich 97%[3]

Yellow to brown

powder, crystals,

or chunks[3]

219-221 (dec.)[3]
Room

Temperature

Chem-Impex
≥ 98% (Titration)

[1]

Light yellow to

grey powder[1]
217-223[1] 0-8 °C[1]

Tokyo Chemical

Industry (TCI)
>98.0% (T)

White to Brown

powder to crystal
219-221[4]

Room

Temperature

ChemScene ≥95%[5] Not Specified Not Specified
4°C, protect from

light[5]

Muby Chemicals Not Specified Yellow powder[4] 219-221[4]
Store in the

dark[4]

Hebei Dangtong

Biological Tech.
>99%[6] Light yellow[6] Not Specified -15°C[6]

Experimental Protocols: Synthesis
A common and efficient method for producing 2-Amino-5-iodobenzoic acid is through the

direct iodination of 2-aminobenzoic acid. This method, as described in patent literature, avoids

the need for complex purification steps and offers a high yield of a high-quality product.[7][8]

Example Synthesis Protocol: Iodination of 2-
Aminobenzoic Acid
This protocol is adapted from methods described in patent literature[8].

Materials:
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2-Aminobenzoic acid

Acetic acid

Molecular iodine (I₂)

30% (w/w) Hydrogen peroxide (H₂O₂) solution

Water

Procedure:

In a suitable reaction vessel, create a mixture of 2-aminobenzoic acid (36.4 mmol), acetic

acid (100 mL), and molecular iodine (18.2 mmol).

To this mixture, add 30% w/w aqueous hydrogen peroxide (72.8 mmol) dropwise.

Warm the reaction mixture to 50°C and stir for 1 hour.

After the reaction is complete, pour the resulting solution into 400 mL of water. This will

cause the product to precipitate.

Collect the precipitated crystals by filtration.

(Optional) For further purification, the obtained crystals can be recrystallized from acetic acid

or methanol.[7]

Visualized Workflows and Applications
The following diagrams illustrate key processes and concepts related to the use of 2-Amino-5-
iodobenzoic acid.
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Procurement & QC Workflow

Identify Research Need

Search Commercial Suppliers
(e.g., Sigma-Aldrich, TCI)

Compare Specifications
(Purity, Cost, Availability)

Select & Purchase Reagent

Incoming Quality Control
(e.g., NMR, HPLC, MP)

Release for Research Use

Click to download full resolution via product page

Figure 1. General workflow for sourcing and quality control.
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Synthesis Workflow

Reactants:
- 2-Aminobenzoic Acid

- Molecular Iodine
- Acetic Acid

Add H₂O₂ (Oxidizing Agent)
Warm to 50°C, Stir 1 hr

Precipitation
(Add water)

Filtration

Crude 2-Amino-5-iodobenzoic Acid

Optional Recrystallization
(Acetic Acid or Methanol)

High-Purity Product

Direct Use

Click to download full resolution via product page

Figure 2. Chemical synthesis of 2-Amino-5-iodobenzoic acid.
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Role in Drug Discovery

2-Amino-5-iodobenzoic Acid
(Building Block)

Organic Synthesis
(Coupling Reactions, etc.)

Novel Compound Library

High-Throughput Screening

Hit Identification

Lead Optimization

Drug Candidate

Click to download full resolution via product page

Figure 3. Role as a building block in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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